Cas no 2227823-23-4 ((1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• CAS No: 2227823-23-4
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 6553128
• PubChem ID: 124585724
• Update Time: 2025-05-19

(1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• EN300-1783898
• 2227823-23-4

• Inchi： 1S/C4H6N2OS/c1-3(7)4-2-8-6-5-4/h2-3,7H,1H3/t3-/m0/s1
• InChI Key： OFHIDRLVLLCXAD-VKHMYHEASA-N
• SMILES： S1C=C([C@H](C)O)N=N1

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.2Ų

Additional information on (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

Introduction to (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol (CAS No. 2227823-23-4)

(1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 2227823-23-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center at the (1S) configuration, has garnered attention due to its structural complexity and potential biological activities. The presence of a 1,2,3-thiadiazole moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 1,2,3-thiadiazole ring is a heterocyclic compound that has been extensively studied for its pharmacological properties. It is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a versatile component in medicinal chemistry. The incorporation of this moiety into the ethanol backbone of (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol enhances its potential as a lead compound for therapeutic applications.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol makes it an attractive candidate for further investigation in this area. Chiral drugs often exhibit better pharmacokinetic profiles and higher binding affinity to biological targets, which can lead to more effective treatments.

The synthesis of (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure the high enantiomeric purity of the final product. Techniques such as asymmetric hydrogenation and chiral resolution have been crucial in achieving the desired stereochemical outcome.

Recent studies have highlighted the potential of thiadiazole derivatives as antimicrobial agents. The structural features of the 1,2,3-thiadiazole ring contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. This has led to the exploration of (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol as a candidate for novel antibiotics and antifungal drugs.

Moreover, the ethanol side chain in (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol provides a hydrophilic extension that can enhance solubility and bioavailability. This feature is particularly important for drug development, as it can improve the absorption and distribution of the compound within the body. The balance between hydrophobicity and hydrophilicity is critical for achieving optimal pharmacokinetic properties.

In vitro studies have demonstrated promising results regarding the biological activity of (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol. Initial assays have shown potential effects on inflammatory pathways and cellular proliferation. These findings suggest that further investigation may uncover novel therapeutic applications for this compound.

The integration of computational chemistry techniques has accelerated the discovery process for new drug candidates like (1S)-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol. Molecular modeling and virtual screening have allowed researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has significantly reduced the time and resources required for drug development.

The future prospects of (1S)-1-(1,2,3-thiadiazol-4-ylylanthanerhanalcohol are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore new applications in medicine. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,(CAS No 22278232344 is a structurally interesting compound with significant potential in pharmaceutical research The presence of both chiral center an d 123thiadazoyl moity endows it with unique properties that make it an attractive scaffold for drug discovery Ongoing studies aim to unlock its full therapeutic potential contributing to advancements in medicine.